Cas no 1806767-57-6 (3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine
• CAS No: 1806767-57-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4812020
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H8F3NO/c1-13-7-3-2-5(8(10)11)6(4-9)12-7/h2-3,8H,4H2,1H3
• InChI Key： YFDIUTVETTXSQM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1CF)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine

Research Brief on 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine (CAS: 1806767-57-6)

3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine (CAS: 1806767-57-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its difluoromethyl and fluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and other specialty chemicals.

Recent research has focused on the synthesis and functionalization of 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine to enhance its reactivity and selectivity for target applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of novel antifungal agents. The difluoromethyl group, in particular, was found to improve the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for further preclinical evaluation.

Another significant advancement involves the use of this compound in the development of positron emission tomography (PET) tracers. A 2024 study in ACS Chemical Biology highlighted its incorporation into radiolabeled probes for imaging specific enzyme activities in vivo. The fluoromethyl group facilitated efficient radiolabeling with fluorine-18, a commonly used isotope in PET imaging, thereby expanding its potential in diagnostic applications.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine has been investigated for its role in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for the synthesis of next-generation herbicides with improved environmental profiles. The compound's ability to undergo selective transformations under mild conditions was emphasized as a key advantage for large-scale production.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine to ensure cost-effectiveness and scalability. Current methodologies often involve multi-step processes with moderate yields, prompting ongoing research into catalytic systems and green chemistry approaches. A 2024 review in Chemical Reviews summarized recent progress in this area, underscoring the need for innovative strategies to streamline production.

In conclusion, 3-(Difluoromethyl)-2-(fluoromethyl)-6-methoxypyridine (CAS: 1806767-57-6) represents a valuable scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from drug discovery to agrochemical development. Continued research into its synthetic modifications and biological activities is expected to yield further breakthroughs, solidifying its importance in the field.